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Compound of Interest

Methyl 2-(1-methylpiperidin-4-
Compound Name:
yl)acetate

cat. No.: B1319215

This document provides a concise overview of the fundamental physicochemical properties of
Methyl 2-(1-methylpiperidin-4-yl)acetate, a compound of interest in synthetic chemistry and
drug discovery. The data presented herein is intended for researchers, scientists, and
professionals in the field of drug development.

Core Molecular Data

The essential molecular identifiers for Methyl 2-(1-methylpiperidin-4-yl)acetate are
summarized in the table below. This information is critical for molecular modeling, analytical
characterization, and stoichiometric calculations in experimental protocols.

Parameter Value Reference
Molecular Formula C9H17NO2 [1]
Monoisotopic Mass 171.12593 Da [1]

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula are
beyond the scope of this guide. However, standard analytical techniques such as mass
spectrometry (for molecular weight and formula confirmation) and nuclear magnetic resonance
(NMR) spectroscopy (for structural elucidation) are typically employed.
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Logical Relationship of Molecular Properties

The relationship between the chemical name, its molecular formula, and its molecular weight is
fundamental. The chemical name defines the structure, from which the molecular formula (the
type and number of atoms) can be determined. The molecular weight is then calculated based

on the atomic weights of the constituent atoms in the molecular formula.

Methyl 2-(1-methylpiperidin-4-yl)acetate

Determines

Molecular Formula:
C9H17NO2

Molecular Weight:
171.12593 Da

Click to download full resolution via product page

Caption: Logical flow from chemical name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of Methyl
2-(1-methylpiperidin-4-yl)acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1319215#methyl-2-1-methylpiperidin-4-yl-acetate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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